![molecular formula C14H18N2O2S B5865195 5,5-dimethyl-3-{2-[(4-methylphenyl)thio]ethyl}-2,4-imidazolidinedione](/img/structure/B5865195.png)
5,5-dimethyl-3-{2-[(4-methylphenyl)thio]ethyl}-2,4-imidazolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest is a part of the imidazolidinedione family, known for various chemical and biological activities. It features a unique structure that allows for diverse chemical reactions and potential applications in different fields of science, excluding its use as a drug.
Synthesis Analysis
The synthesis of related imidazolidinedione compounds typically involves multi-step chemical reactions starting from basic organic or inorganic compounds. These processes may include condensation, cyclization, and substitution reactions to introduce specific functional groups into the molecule. For example, the synthesis of similar compounds has been achieved through reactions involving carbon disulfide, aminoimidazolidine, and various alkylation steps (Yokoyama et al., 1981).
Molecular Structure Analysis
The molecular structure of imidazolidinediones, including the compound , can be characterized using techniques such as NMR, IR, and X-ray crystallography. These methods provide insights into the compound's crystal system, space group, and molecular geometry, crucial for understanding its chemical behavior and interactions (Sharma et al., 2017).
Chemical Reactions and Properties
Imidazolidinediones participate in various chemical reactions, including cycloaddition, nucleophilic substitution, and hydrogen bonding, contributing to their diverse chemical properties. The reactivity can be influenced by the presence of substituents on the imidazolidinedione ring, affecting the compound's chemical stability and reactivity (Ead et al., 1990).
Physical Properties Analysis
The physical properties of imidazolidinediones, such as melting point, boiling point, and solubility, are determined by their molecular structure. These properties are essential for predicting the compound's behavior in different environments and for its application in various scientific fields.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards different chemical reagents, are crucial for understanding the compound's potential applications. Imidazolidinediones show a range of chemical behaviors based on their substitution pattern, which can be exploited in synthetic chemistry and catalysis (Wessels et al., 1980).
properties
IUPAC Name |
5,5-dimethyl-3-[2-(4-methylphenyl)sulfanylethyl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2S/c1-10-4-6-11(7-5-10)19-9-8-16-12(17)14(2,3)15-13(16)18/h4-7H,8-9H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQAMCNMPDGQEJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCN2C(=O)C(NC2=O)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.